1,1,1,4,4,4-Hexafluorobutane
Overview
Description
1,1,1,4,4,4-Hexafluorobutane, also known as HFB or HFB-134a, is a colorless and odorless gas that belongs to the family of hydrofluorocarbons (HFCs). It is widely used in various industries due to its excellent properties, such as non-flammability, low toxicity, and high stability. In
Scientific Research Applications
Spectroscopy and Chemical Analysis
1,1,1,4,4,4-Hexafluorobutane has been utilized in multinuclear magnetic resonance spectroscopy. A study by Abraham and Loftus (1973) demonstrated the effectiveness of heteronuclear noise decoupling combined with 13C and 13C-satellite spectra in analyzing the compound. Their findings indicated that this compound exists entirely as the trans-rotamer in solution (Abraham & Loftus, 1973).
Synthesis Methods
Research by Baker, Ruzicka, and Tinker (1999) focused on a one-step synthesis of this compound from succinonitrile, demonstrating the compound's formation as a major product. This study highlights the efficiency of using Bromine trifluoride (BrF3) in converting nitriles to trifluoromethyl moieties, important for synthesizing bis-trifluoromethyl compounds (Baker, Ruzicka, & Tinker, 1999).
Chemical Reactions and Interactions
Chambers and Roche (1996) investigated reactions of heptafluorobut-2-ene, leading to products analogous to those obtained from hexafluorobut-2-yne. Their research demonstrates the versatility of this compound in various chemical reactions, including hydrolysis and interactions with diols, bis-phenols, ammonia, and amines (Chambers & Roche, 1996).
Semiconductor Manufacturing
Mao-ping Wei (2011) discussed the use of hexafluorobutadiene, closely related to this compound, in semiconductor device manufacturing. This compound has been identified as an efficient and environmentally friendly etch gas for dielectric etch processing, indicating its significant role in the semiconductor industry (Wei, 2011).
Environmental Impact and Monitoring
A study by Ivy et al. (2012) on atmospheric trends of high molecular weight perfluorocarbons, including decafluorobutane (C4F10), which is structurally similar to this compound, provides insights into the environmental impact of these compounds. Their research showed significant global emission histories and growth trends of these compounds, contributing to the understanding of their atmospheric concentrations and potential environmental effects (Ivy et al., 2012).
Mechanism of Action
Target of Action
1,1,1,4,4,4-Hexafluorobutane is a highly fluorinated hydrocarbon
Pharmacokinetics
Its physical properties such as melting point (-53°c), boiling point (24-25°c), and density (137 g/cm³) have been reported . These properties can influence the compound’s bioavailability and pharmacokinetics.
Result of Action
It has been suggested as a promising low-global-warming-potential (gwp) refrigerant, ideal for spray cooling systems in the thermal management of electronic components .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and pressure . For instance, increasing the ambient temperature or pressure corresponds to an increase in the droplet equilibrium temperature . The promoting effect of increasing the ambient temperature on droplet evaporation will be weakened in high-pressure cases .
properties
IUPAC Name |
1,1,1,4,4,4-hexafluorobutane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4F6/c5-3(6,7)1-2-4(8,9)10/h1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXIGIYYQHHRBJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(F)(F)F)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4F6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8074942 | |
Record name | 1,1,1,4,4,4-Hexafluorobutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8074942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
407-59-0 | |
Record name | 1,1,1,4,4,4-Hexafluorobutane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=407-59-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Butane, 1,1,1,4,4,4-hexafluoro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000407590 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,1,1,4,4,4-Hexafluorobutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8074942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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